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Compound of Interest

Compound Name: Isopiperitenone

CAS No.: 529-01-1

Cat. No.: B1196671 Get Quote

This guide provides an in-depth exploration of isopiperitenone, a pivotal monoterpenoid

ketone. We will delve into its chemical identity, physicochemical properties, biosynthesis, and

synthesis, as well as its biological significance and applications in research and development.

This document is intended for researchers, scientists, and professionals in the fields of natural

products, medicinal chemistry, and drug development, offering both foundational knowledge

and practical insights.

Chemical Identity and Molecular Structure
Isopiperitenone is a naturally occurring monoterpenoid and a key intermediate in the

biosynthesis of various valuable compounds.[1] Its chemical identity is defined by several key

identifiers:

Identifier Value

IUPAC Name
3-methyl-6-(prop-1-en-2-yl)cyclohex-2-en-1-

one[2][3]

Molecular Formula C10H14O[3][4][5]

Molecular Weight 150.22 g/mol [3][4]

Canonical SMILES CC1=CC(=O)C(CC1)C(=C)C[3][5]

InChI Key SEZLYIWMVRUIKT-UHFFFAOYSA-N[2][3]
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It is crucial to distinguish between the different stereoisomers and the racemic mixture when

referencing this compound. The CAS Registry Numbers provide this specificity:

529-01-1: This number typically refers to the general compound or a mixture of its isomers.

[3][4][5][6]

16750-82-6: This CAS number is specific to the (+)-Isopiperitenone, also known as (S)-

isopiperitenone.[1][7][8]

The molecular structure of isopiperitenone, a p-menthane monoterpenoid, features a

cyclohexenone ring with a methyl group and an isopropenyl group.[2]

Caption: 2D Molecular Structure of Isopiperitenone.

Physicochemical Properties
Isopiperitenone is characterized as a pale yellowish, oily liquid with a distinct sweet, herbal,

and fruity odor.[4] Its properties make it soluble in alcohol and oils, but practically insoluble in

water.[4]

Property Value Source

Boiling Point 107.5-109.0 °C at 10 Torr [4]

Density 0.940 ± 0.06 g/cm³ (Predicted) [4]

Flash Point 91.11 °C (196.00 °F) [6]

Solubility in Water 1.24 g/L (Predicted) [2]

LogP 2.53 (Predicted) [2]

Odor Profile Sweet, herbal, fruity, minty [4][5]

Biosynthesis and Natural Occurrence
Isopiperitenone is a significant intermediate in the biosynthesis of (-)-menthol in peppermint

(Mentha x piperita) and other plants of the Lamiaceae family.[1] The biosynthetic pathway

originates from (-)-limonene.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Isopiperitenone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01382666.htm
https://scent.vn/en/pages/compound/isopiperitenone-332
https://www.thegoodscentscompany.com/data/rw1031161.html
https://www.benchchem.com/product/b1196671?utm_src=pdf-body
https://www.benchchem.com/product/b1196671?utm_src=pdf-body
https://www.benchchem.com/product/b107526
https://pubchem.ncbi.nlm.nih.gov/compound/6S_-3-methyl-6-prop-1-en-2-ylcyclohex-2-en-1-one
https://www.thegoodscentscompany.com/data/rw1123961.html
https://www.benchchem.com/product/b1196671?utm_src=pdf-body
https://foodb.ca/compounds/FDB003858
https://www.benchchem.com/product/b1196671?utm_src=pdf-body
https://www.benchchem.com/product/b1196671?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01382666.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01382666.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01382666.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01382666.htm
https://www.thegoodscentscompany.com/data/rw1031161.html
https://foodb.ca/compounds/FDB003858
https://foodb.ca/compounds/FDB003858
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01382666.htm
https://scent.vn/en/pages/compound/isopiperitenone-332
https://www.benchchem.com/product/b1196671?utm_src=pdf-body
https://www.benchchem.com/product/b107526
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The process involves a two-step enzymatic conversion:

Hydroxylation: (-)-Limonene is first hydroxylated by (-)-limonene-3-hydroxylase to produce

(-)-trans-isopiperitenol.[1]

Oxidation: The resulting (-)-trans-isopiperitenol is then oxidized by the NAD+-dependent

enzyme (-)-trans-isopiperitenol dehydrogenase (ISPD) to yield isopiperitenone.[1]

(-)-Limonene (-)-trans-Isopiperitenol (-)-limonene-3-hydroxylase (+)-Isopiperitenone

 (-)-trans-isopiperitenol
 dehydrogenase (ISPD) (+)-cis-Isopulegone

 (-)-isopiperitenone
 reductase (IPR)

Click to download full resolution via product page

Caption: Biosynthetic Pathway of Isopiperitenone in Peppermint.

Following its formation, isopiperitenone is a direct precursor to (+)-cis-isopulegone, a reaction

catalyzed by (-)-isopiperitenone reductase (IPR).[1][9] This positions isopiperitenone as a

critical branch-point molecule in the biosynthesis of p-menthane monoterpenes.[1]

Beyond peppermint, isopiperitenone has been identified in various other plants, including dill,

spearmint, Achillea abrotanoides, and Thymus carnosus.[2][3]

Chemical Synthesis
The chemical synthesis of isopiperitenone can be achieved through the allylic oxidation of

limonene.[10] A common method utilizes chromium-based reagents.

Experimental Protocol: Synthesis of (-)-Isopiperitenone
from (-)-Limonene
This protocol is based on the allylic oxidation of (-)-limonene.

Materials:

(-)-Limonene
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Chromium hexacarbonyl

Acetonitrile

Silica gel for column chromatography

Diethyl ether

n-Hexane

Procedure:

Dissolve (-)-limonene in acetonitrile in a suitable reaction flask.

Carefully add chromium hexacarbonyl to the solution. The reaction proceeds with the allylic

oxidation of limonene. This typically yields a mixture of (-)-carvone and (-)-isopiperitenone.

[10]

Monitor the reaction progress using an appropriate analytical technique, such as gas

chromatography (GC).

Upon completion, quench the reaction and remove the solvent under reduced pressure.

The crude product, a mixture of (-)-carvone and (-)-isopiperitenone, is then subjected to

purification.[10]

Purify the (-)-isopiperitenone from the mixture using column chromatography on silica gel.

[10]

Elute the column with an isocratic mixture of 27% diethyl ether in n-hexane to isolate the

desired product.[10]

Collect the fractions containing pure (-)-isopiperitenone and concentrate them to obtain the

final product.

Biological Activity and Potential Applications
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Isopiperitenone's primary significance lies in its role as a biosynthetic intermediate. However,

it and its analogs have also been investigated for their biological activities and potential

applications.

Precursor for High-Value Compounds: Isopiperitenol, the precursor to isopiperitenone, is an

important compound for the synthesis of industrially significant substances like menthol and

certain cannabinoids (e.g., CBD, THC).[11] This highlights the importance of the synthetic

pathways involving isopiperitenone.

Antimicrobial Properties: Isopiperitenone and related compounds have been explored for

their roles in plant defense and their antimicrobial properties.[1] While direct research on the

antimicrobial activity of (+)-Isopiperitenone is limited, the general mechanisms for

monoterpenes often involve the disruption of microbial cell membranes or inhibition of

metabolic pathways.[1]

Flavor and Fragrance: Due to its characteristic odor, isopiperitenone has potential as a

perfume material.[4] Its scent is described as powerful, diffusive, and sweeter than

piperitenone, with minty and penetrating notes.[4]

Analytical Standard: In practice, isopiperitenone is primarily used as an analytical reference

standard for identifying and quantifying its presence in mint essential oils via GC-MS and

GC-FID.[5] This is crucial for authenticity testing and monitoring changes after harvesting.[5]

Spectroscopic Analysis
The structural elucidation and identification of isopiperitenone rely on various spectroscopic

techniques. The National Institute of Standards and Technology (NIST) provides reference

mass spectrometry data for 2-Cyclohexen-1-one, 3-methyl-6-(1-methylethenyl)-.[12] The

PubChem database also indicates the availability of 13C NMR and GC-MS data.[3] These

spectral fingerprints are essential for the unambiguous identification of isopiperitenone in

complex mixtures.

Safety and Handling
For (+)-Isopiperitenone, the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals indicates the following hazards:
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H315: Causes skin irritation.[7]

H319: Causes serious eye irritation.[7]

H335: May cause respiratory irritation.[7]

Precautionary Statements: Standard precautions for handling chemicals should be observed.

This includes wearing appropriate personal protective equipment (PPE) such as gloves and

safety glasses, and working in a well-ventilated area.[7] For detailed safety information,

researchers should always consult the Safety Data Sheet (SDS) provided by the supplier.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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